Cas no 52663-52-2 (2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole)
52663-52-2 structure
Product Name:2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
CAS No:52663-52-2
MF:C12H15N3S3
MW:297.462598085403
CID:2830380
PubChem ID:14993394
Update Time:2025-04-21
2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole Chemical and Physical Properties
Names and Identifiers
-
- 52663-52-2
- 2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole
- SCHEMBL9687398
- DTXSID60566657
-
- Inchi: 1S/C12H15N3S3/c1-14-6-8-15(9-7-14)18-17-12-13-10-4-2-3-5-11(10)16-12/h2-5H,6-9H2,1H3
- InChI Key: GLBXWVFONATVTQ-UHFFFAOYSA-N
- SMILES: S(N1CCN(C)CC1)SC1=NC2C=CC=CC=2S1
Computed Properties
- Exact Mass: 297.04281101Da
- Monoisotopic Mass: 297.04281101Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 98.2Ų
2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
52663-52-2 (2-[(4-Methylpiperazin-1-yl)disulfanyl]-1,3-benzothiazole) Related Products
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